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Cat. No.: B15127373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the spectroscopic data for 8-Hydroxy-ar-
turmerone, a sesquiterpenoid found in the essential oil of Curcuma longa (turmeric).[1] Due to

the limited availability of public domain data for this specific derivative, this document

summarizes the known information and presents generalized experimental protocols for the

spectroscopic techniques typically used to characterize such natural products. This guide is

intended to serve as a foundational resource for researchers engaged in the isolation,

synthesis, and characterization of bioactive compounds.

Chemical Structure and Properties
8-Hydroxy-ar-turmerone is a derivative of ar-turmerone, featuring a hydroxyl group at the C-8

position. Its chemical formula is C₁₅H₂₀O₂ with a molecular weight of 232.32 g/mol .[1][2]

Spectroscopic Data
The following tables summarize the available spectroscopic data for 8-Hydroxy-ar-turmerone.

It is important to note that a complete, publicly available dataset is not currently available. The

information presented is based on existing literature.
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Table 1: ¹H NMR Spectroscopic Data
A proton NMR spectrum for 8-Hydroxy-ar-turmerone has been reported in the literature,

however, the detailed chemical shifts, multiplicities, and coupling constants are not explicitly

provided in a tabular format.[3] A representative spectrum is available in the cited literature.[3]

Proton
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

Data not available in a

tabular format

Table 2: ¹³C NMR Spectroscopic Data
Comprehensive ¹³C NMR data for 8-Hydroxy-ar-turmerone is not readily available in the

public domain.

Carbon Chemical Shift (δ) ppm

Data not publicly available

Table 3: Infrared (IR) Spectroscopic Data
Specific IR absorption data for 8-Hydroxy-ar-turmerone is not available. However, the IR

spectrum is expected to show characteristic absorptions for the functional groups present. For

the parent compound, ar-turmerone, characteristic peaks include aromatic C=C stretching and

C=O stretching.[4] For 8-Hydroxy-ar-turmerone, an additional broad absorption band

corresponding to the O-H stretch of the hydroxyl group would be anticipated.
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Functional Group Expected Absorption Range (cm⁻¹)

O-H (Alcohol) 3200-3600 (broad)

C-H (Aromatic) 3000-3100

C-H (Aliphatic) 2850-3000

C=O (Ketone) 1680-1725

C=C (Aromatic) 1450-1600

C-O (Alcohol) 1050-1260

Table 4: Mass Spectrometry (MS) Data
The mass spectrum for 8-Hydroxy-ar-turmerone is not currently available in public databases.

The parent compound, ar-turmerone, has a molecular weight of 216 g/mol .[4] For 8-Hydroxy-
ar-turmerone, the molecular ion peak [M]⁺ would be expected at m/z 232.

Fragment m/z Relative Abundance (%)

Data not publicly available

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for a

compound like 8-Hydroxy-ar-turmerone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL

of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent depends on the

solubility of the compound.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence.

Typical parameters include a spectral width of 10-15 ppm, a sufficient number of scans to
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achieve a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse

sequence. A wider spectral width (e.g., 0-220 ppm) is required. Due to the lower natural

abundance of ¹³C, a greater number of scans and a longer acquisition time are necessary.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Integrate the signals in the ¹H NMR spectrum and determine the

chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy
Sample Preparation:

Neat (liquid): Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

KBr Pellet (solid): Grind a small amount of the solid sample with dry potassium bromide

(KBr) and press the mixture into a thin, transparent pellet.

Thin Film (solid/oil): Dissolve the sample in a volatile solvent, cast it onto a salt plate, and

allow the solvent to evaporate.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Mass Spectrometry (MS)
Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile).

Instrumentation: Employ a mass spectrometer with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI, or Electron Impact - EI).

Data Acquisition:
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Full Scan Mode: Acquire a full scan mass spectrum to determine the molecular weight of

the compound.

MS/MS (Tandem Mass Spectrometry): Select the molecular ion peak and subject it to

fragmentation to obtain structural information.

Data Analysis: Analyze the mass-to-charge ratios (m/z) of the molecular ion and the major

fragment ions to elucidate the structure of the compound.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

natural product like 8-Hydroxy-ar-turmerone.

Isolation & Purification

Spectroscopic Analysis

Structure Elucidation
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Chromatography
(e.g., Column, HPLC) Pure 8-Hydroxy-ar-turmerone

NMR Spectroscopy
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IR Spectroscopy

Mass Spectrometry

Data Interpretation
& Analysis Final Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic characterization of 8-Hydroxy-ar-
turmerone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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